Cas no 396129-66-1 (4-{3-4-(Trifluoromethyl)phenyl-1H-pyrazol-4-yl}pyridine)

• Product Name: 4-{3-4-(Trifluoromethyl)phenyl-1H-pyrazol-4-yl}pyridine
• CAS No: 396129-66-1
• MF: C₁₅H₁₀F₃N₃
• MW: 289.255213260651
• MDL: MFCD00800784
• CID: 299749
• PubChem ID: 2782733
• Update Time: 2025-06-08

4-{3-4-(Trifluoromethyl)phenyl-1H-pyrazol-4-yl}pyridine Chemical and Physical Properties

Names and Identifiers

• Pyridine,4-[3-[4-(trifluoromethyl)phenyl]-1H-pyrazol-4-yl]-
• 4-{3-[4-(TrifluoroMethyl)phenyl]-1H-pyrazol-4-yl}pyridine
• 4-{3-[4-(Trifluoromethyl)phenyl]-1H-pyrazol-4-yl}-pyridine
• 4-(3-[4-(trifluoromethyl)phenyl]-1h-pyrazol-4-yl)pyridine
• 4-(3-[4-(trifluoromethyl)phenyl]-1h-pyrazol-4-yl)-pyridine
• 4-[3-[4-(trifluoromethyl)phenyl]-1h-pyrazol-4-yl]pyridine
• AC1MD2YS
• Ambpe3000681
• Peakdale1_000512
• MFCD00800784
• 4-[3-(4-trifluoromethyl-phenyl)-1H-pyrazol-4-yl]-pyridine
• SR-01000384074
• SCHEMBL5541099
• AKOS015852978
• DTXSID80382250
• PS-7174
• 4-[5-[4-(trifluoromethyl)phenyl]-1H-pyrazol-4-yl]pyridine
• SR-01000384074-1
• 4-[3-[4-trifluoromethyl)phenyl]-1h-pyrazol-4-yl]pyridine
• HMS519H06
• 4-(3-(4-(Trifluoromethyl)phenyl)-1H-pyrazol-4-yl)pyridine
• CS-0332446
• 4-{3-[4-Trifluoromethyl)phenyl]-1H-pyrazol-4-yl}pyridine
• 396129-66-1
• 4-{3-4-(Trifluoromethyl)phenyl-1H-pyrazol-4-yl}pyridine

• MDL： MFCD00800784
• Inchi： 1S/C15H10F3N3/c16-15(17,18)12-3-1-11(2-4-12)14-13(9-20-21-14)10-5-7-19-8-6-10/h1-9H,(H,20,21)
• InChI Key： SHOMSTGDXQQIQN-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=CC=1)C1=C(C=NN1)C1C=CN=CC=1)(F)F

Computed Properties

• Exact Mass: 289.0828
• Monoisotopic Mass: 289.08268182g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 334
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 41.6Ų

Experimental Properties

• PSA: 41.57

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 4-{3-4-(Trifluoromethyl)phenyl-1H-pyrazol-4-yl}pyridine

4-{3-4-(Trifluoromethyl)phenyl-1H-pyrazol-4-yl}pyridine: A Comprehensive Overview

The compound 4-{3-4-(Trifluoromethyl)phenyl-1H-pyrazol-4-yl}pyridine, identified by the CAS number 396129-66-1, is a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of heterocyclic compounds, specifically featuring a pyridine ring fused with a pyrazole moiety. The presence of a trifluoromethyl group further enhances its chemical versatility and biological activity.

The synthesis of this compound involves a series of intricate organic reactions, including nucleophilic aromatic substitution and coupling reactions. Recent advancements in catalytic methods have enabled the efficient and scalable production of this compound, making it more accessible for research and industrial applications. The trifluoromethyl group, a common substituent in drug design, contributes to the molecule's lipophilicity and metabolic stability, which are crucial properties for pharmaceutical agents.

Recent studies have highlighted the potential of 4-{3-4-(Trifluoromethyl)phenyl-1H-pyrazol-4-yl}pyridine as a lead compound in drug discovery. Its ability to modulate key biological targets, such as kinases and G-protein coupled receptors (GPCRs), has been extensively investigated. For instance, researchers have demonstrated its efficacy in inhibiting certain oncogenic pathways, making it a promising candidate for anti-cancer therapies.

In addition to its pharmacological applications, this compound has also been explored in materials science. Its unique electronic properties make it a suitable candidate for use in organic electronics, such as light-emitting diodes (LEDs) and field-effect transistors (FETs). The integration of the pyridine and pyrazole rings creates a conjugated system that facilitates efficient charge transport, which is essential for high-performance electronic devices.

The environmental impact of 4-{3-4-(Trifluoromethyl)phenyl-1H-pyrazol-4-yl}pyridine has also been a topic of recent research. Studies have shown that its degradation under various environmental conditions is relatively slow, raising concerns about its persistence in ecosystems. However, ongoing efforts are focused on developing biodegradable analogs that retain its desirable properties while minimizing environmental risks.

In conclusion, 4-{3-4-(Trifluoromethyl)phenyl-1H-pyrazol-4-yl}pyridine is a multifaceted compound with diverse applications across chemistry and pharmacology. Its unique structure and functional groups make it an attractive target for further research and development. As new insights into its properties continue to emerge, this compound is poised to play an increasingly important role in advancing both scientific knowledge and technological innovation.